![molecular formula C14H15ClN4O2 B2490207 N'-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)oxamide CAS No. 898348-19-1](/img/structure/B2490207.png)
N'-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)oxamide, also known as CPOP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential to modulate the activity of various ion channels. CPOP is a small molecule that can cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease.
Scientific Research Applications
- Researchers have explored the antifungal potential of this compound. Specifically, (E)-3-(1H-imidazol-1-yl)-1-phenylpropan-1-one O-4-chlorobenzoyl oxime (Compound 5j) , derived from this structure, demonstrated remarkable anti-Candida activity. It exhibited a minimum inhibitory concentration (MIC) value of 0.0054 µmol/mL , surpassing fluconazole and miconazole . This finding suggests its potential as a new agent against Candida albicans infections.
- Although not directly related to the compound itself, imidazole-containing molecules have been investigated for their therapeutic potential. For instance, 2-((1H-imidazol-1-yl)methyl)-6-substituted-5-fluoro-1H-benzo[d]imidazole derivatives were synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis . These compounds could serve as promising candidates in the fight against tuberculosis .
- A series of imidazole derivatives, prepared using the Mannich base technique with a Cu(II) catalyst , were evaluated for antimicrobial and larvicidal activities. While this specific compound was not mentioned, it highlights the broader potential of imidazole-based structures in combating microbial threats .
Antifungal Activity
Antitubercular Activity
Antimicrobial and Larvicidal Properties
Mechanism of Action
Target of Action
It’s known that imidazole-containing compounds, such as this one, have a broad range of chemical and biological properties . They are the core of many natural products like histidine, purine, histamine, and DNA-based structures .
Mode of Action
Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Given the broad range of activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .
Result of Action
One of the imidazole derivatives, namely (e)-3-(1h-imidazol-1-yl)-1-phenylpropan-1-one o-4-chlorobenzoyl oxime, emerged as a potent anti-candida albicans agent .
properties
IUPAC Name |
N'-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN4O2/c15-11-2-4-12(5-3-11)18-14(21)13(20)17-6-1-8-19-9-7-16-10-19/h2-5,7,9-10H,1,6,8H2,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHOUIQOHEORBOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C(=O)NCCCN2C=CN=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.